Cas no 5498-31-7 (4-Bromo-2-naphthalenol)

• Product Name: 4-Bromo-2-naphthalenol
• CAS No: 5498-31-7
• MF: C₁₀H₇BrO
• MW: 223.065982103348
• MDL: MFCD01712260
• CID: 1594427
• PubChem ID: 12115596
• Update Time: 2025-05-21

4-Bromo-2-naphthalenol Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol, 4-bromo-
• 1-Bromo-3-hydroxynaphthalene
• 4-bromonaphthalen-2-ol
• 2-Naphthalenol,4-bromo
• 4-Brom-[2]naphthol
• 4-Brom-2-hydroxy-naphthalin
• 4-Bromo-2-hydroxynaphthalene
• 4-Bromo-2-naphthol
• 4-bromonaphth-2-ol
• 4-bromo-naphthalen-2-ol
• 4-Bromo-2-naphthalenol
• 1-Bromo-3-naphthol
• 4-bromonapthalen-2-ol
• 1-bromo-naphtalen-3-ol
• 1-bromo-naphtalene-3-ol
• 4-Brom-2-oxy-naphthalin
• PQNQMYMGUXGWTG-UHFFFAOYSA-N
• FCH1333251
• AK208611
• SY029500
• AMY20074
• AKOS022506524
• MFCD01712260
• N11764
• PB43035
• DA-39801
• doi:10.14272/PQNQMYMGUXGWTG-UHFFFAOYSA-N.1
• AS-49862
• A903237
• 2-Naphthol, 4-bromo-
• DTXSID40477818
• doi:10.14272/PQNQMYMGUXGWTG-UHFFFAOYSA-N.2
• CS-0040518
• 10.14272/PQNQMYMGUXGWTG-UHFFFAOYSA-N.1
• EN300-116055
• 5498-31-7
• SCHEMBL1055937

• MDL： MFCD01712260
• Inchi： 1S/C10H7BrO/c11-10-6-8(12)5-7-3-1-2-4-9(7)10/h1-6,12H
• InChI Key： PQNQMYMGUXGWTG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C2C=CC=CC2=1)O

Computed Properties

• Exact Mass: 221.96800
• Monoisotopic Mass: 221.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.614±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 122-124 ºC
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 20.23000
• LogP: 3.30790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Bromo-2-naphthalenol

Recent Advances in the Study of 4-Bromo-2-naphthalenol (CAS: 5498-31-7) and Its Applications in Chemical Biology and Pharmaceutical Research

4-Bromo-2-naphthalenol (CAS: 5498-31-7) is a brominated naphthalene derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules and has been explored for its potential in drug discovery, material science, and organic synthesis. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

A recent study published in the Journal of Medicinal Chemistry investigated the antitumor properties of 4-Bromo-2-naphthalenol derivatives. The researchers synthesized a series of analogs and evaluated their efficacy against a panel of cancer cell lines. The results demonstrated that certain derivatives exhibited potent inhibitory activity against specific oncogenic targets, suggesting their potential as lead compounds for further drug development. The study also provided insights into the structure-activity relationship (SAR) of these compounds, which could guide future optimization efforts.

In another study, 4-Bromo-2-naphthalenol was utilized as a building block for the synthesis of fluorescent probes. These probes were designed to detect reactive oxygen species (ROS) in live cells, offering a valuable tool for studying oxidative stress-related diseases. The research, published in ACS Chemical Biology, showcased the compound's utility in bioimaging applications, further expanding its scope beyond traditional pharmaceutical uses.

Additionally, advancements in synthetic methodologies have enabled more efficient and scalable production of 4-Bromo-2-naphthalenol. A recent report in Organic Process Research & Development detailed a novel catalytic process that significantly improves yield and reduces environmental impact. This development is particularly relevant for industrial-scale applications, where cost-effectiveness and sustainability are critical considerations.

Despite these promising findings, challenges remain in the clinical translation of 4-Bromo-2-naphthalenol-based therapeutics. Issues such as bioavailability, toxicity, and pharmacokinetic properties need to be addressed through further preclinical and clinical studies. Nevertheless, the compound's unique chemical properties and diverse applications make it a compelling subject for ongoing research in the chemical biology and pharmaceutical sectors.

In conclusion, 4-Bromo-2-naphthalenol (CAS: 5498-31-7) continues to be a focal point of innovation in chemical biology and drug discovery. Recent studies have underscored its potential as a multifunctional scaffold for therapeutic agents and diagnostic tools. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs and advancing scientific knowledge.